Cas no 7442-76-4 (4-Pyridinecarboxylic acid, 5-formyl-3-hydroxy-2-methyl-)

• Product Name: 4-Pyridinecarboxylic acid, 5-formyl-3-hydroxy-2-methyl-
• CAS No: 7442-76-4
• MF: C₈H₇NO₄
• MW: 181.145482301712
• CID: 541051
• PubChem ID: 440898
• Update Time: 2025-04-19

4-Pyridinecarboxylic acid, 5-formyl-3-hydroxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylic acid, 5-formyl-3-hydroxy-2-methyl-
• 2-Methyl-3-hydroxy-5-formylpyridine-4-carboxylic acid
• 5-formyl-3-hydroxy-2-methylpyridine-4-carboxylic acid
• Isonicotinic acid, 5-formyl-3-hydroxy-2-methyl-
• AKOS006313651
• 5-Formyl-3-hydroxy-2-methylisonicotinic acid
• SCHEMBL14575607
• 2-Methyl-3-hydroxy-5-formylpyridine-4-carboxylate
• 5-Formyl-3-hydroxy-2-methylisonicotinic acid #
• DTXSID30331536
• JTWNWNJMNSJYDL-UHFFFAOYSA-N
• C06050
• CHEBI:28038
• 7442-76-4

• Inchi： 1S/C8H7NO4/c1-4-7(11)6(8(12)13)5(3-10)2-9-4/h2-3,11H,1H3,(H,12,13)
• InChI Key： JTWNWNJMNSJYDL-UHFFFAOYSA-N
• SMILES： OC1C(C)=NC=C(C=O)C=1C(=O)O

Computed Properties

• Exact Mass: 181.03751
• Monoisotopic Mass: 181.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 87.5Ų

Experimental Properties

• PSA: 87.49